2-Chloro-4-(2-chloro-5-methylphenyl)benzonitrile

• IUPAC Name: 2-chloro-4-(2-chloro-5-methylphenyl)benzonitrile
• InChI: InChI=1S/C14H9Cl2N/c1-9-2-5-13(15)12(6-9)10-3-4-11(8-17)14(16)7-10/h2-7H,1H3
• InChI Key: UTTJFFKVJIFHDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)C2=CC(=C(C=C2)C#N)Cl
• Molecular Formula: C14H9Cl2N
• DSSTOX Substance ID: DTXSID10742767
• Molecular Weight: 262.1 g/mol
• CAS RN: 1355247-45-8

Description

2-Chloro-4-(2-chloro-5-methylphenyl)benzonitrile is a chemical compound used as an intermediate in pharmaceutical research and development. It has a molecular formula of C14H9Cl2N and a molecular weight of 262.13.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H9Cl2N/c1-9-2-5-13(15)12(6-9)10-3-4-11(8-17)14(16)7-10/h2-7H,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 262.14. Other specific properties such as boiling point, density, and solubility are not provided in the search results.

Scientific Research Applications

• Organic Synthesis :

  • A study by Qun (2007) discusses the synthesis of 2-cyano-4′-methylbiphenyl, involving 2-chlorobenzonitrile and Grignard reagent of 4-chlorotoluene, with anhydrous manganous chloride as a catalyst. This process is significant for understanding the potential by-products and the efficiency of the synthesis method (C. Qun, 2007).

• Antimicrobial Studies :

  • Kumar et al. (2022) investigated the conversion of 2-chlorosalicylaldehyde into 5-chloro-2-hydroxy-benzonitrile, a key starting material for synthesizing compounds with antibacterial and antifungal properties. This highlights the potential of such compounds in pharmaceutical applications (Kumar, Basavaraja, Mathada, & Mylarappa, 2022).

• Chemical Reactions and Intermediates :

  • Michaelidou and Koutentis (2009) explored the conversion of 2-(4-Chloro-5H-1,2,3-dithiazolylideneamino)benzonitrile using triphenylphosphine, yielding various compounds including 3-aminoindole-2-carbonitriles. This study is crucial for understanding complex chemical reactions and the formation of new compounds (Michaelidou & Koutentis, 2009).

• Material Science Applications :

  • Dinçer, Gül, and Koçak (2004) demonstrated a novel route to synthesize 4-chloro-5-alkyl-phthalonitrile and derived phthalocyanines. This method is significant for the development of materials used in various applications, including electronics and dye industries (Dinçer, Gül, & Koçak, 2004).

• Environmental Studies :

  • Liu et al. (2012) investigated the occurrence and removal of benzotriazoles and UV filters, including 5-chloro-benzotriazole, in a municipal wastewater treatment plant. This study is crucial for understanding the environmental impact and treatment of these compounds (Liu, Ying, Shareef, & Kookana, 2012).